Cas no 2137944-07-9 (2,6-Difluoro-3-(pyridazin-3-yl)aniline)

• Product Name: 2,6-Difluoro-3-(pyridazin-3-yl)aniline
• CAS No: 2137944-07-9
• MF: C₁₀H₇F₂N₃
• MW: 207.179488420486
• CID: 6104494
• PubChem ID: 165715887
• Update Time: 2025-06-15

2,6-Difluoro-3-(pyridazin-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2137944-07-9
• EN300-715102
• 2,6-difluoro-3-(pyridazin-3-yl)aniline
• 2,6-Difluoro-3-(pyridazin-3-yl)aniline

• Inchi： 1S/C10H7F2N3/c11-7-4-3-6(9(12)10(7)13)8-2-1-5-14-15-8/h1-5H,13H2
• InChI Key： JHBYKNHABOUYQD-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C1=CC=CN=N1)F)N

Computed Properties

• Exact Mass: 207.06080356g/mol
• Monoisotopic Mass: 207.06080356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.8Ų

Additional information on 2,6-Difluoro-3-(pyridazin-3-yl)aniline

Professional Introduction to 2,6-Difluoro-3-(pyridazin-3-yl)aniline (CAS No. 2137944-07-9)

2,6-Difluoro-3-(pyridazin-3-yl)aniline is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and electronic properties. This compound, identified by the CAS number 2137944-07-9, has garnered attention due to its potential applications in drug development and material science. The presence of both fluoro and pyridazine substituents in its molecular framework imparts distinct chemical reactivity and stability, making it a valuable candidate for further exploration.

The molecular structure of 2,6-Difluoro-3-(pyridazin-3-yl)aniline consists of a benzene ring substituted with two fluorine atoms at the 2 and 6 positions, along with a pyridazine moiety attached at the 3-position. This arrangement results in a compound with enhanced electron-withdrawing effects, which can influence its interaction with biological targets. The fluoro groups, in particular, are known for their ability to modulate metabolic stability and binding affinity, which are critical factors in pharmaceutical design.

Recent research has highlighted the compound's potential in the development of novel therapeutic agents. Studies have demonstrated that derivatives of 2,6-Difluoro-3-(pyridazin-3-yl)aniline exhibit promising activity against various biological targets, including enzymes and receptors involved in inflammatory and infectious diseases. The pyridazine ring contributes to the compound's ability to engage with specific binding sites, while the fluoro substituents enhance its pharmacokinetic properties.

In the context of medicinal chemistry, the synthesis of 2,6-Difluoro-3-(pyridazin-3-yl)aniline has been optimized to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These techniques not only improve the scalability of production but also allow for the introduction of additional functional groups to tailor the compound's biological activity.

The pharmacological profile of 2,6-Difluoro-3-(pyridazin-3-yl)aniline has been extensively studied in vitro and in vivo. Preliminary findings suggest that this compound demonstrates selective inhibition of certain key enzymes, which could lead to its use in treating conditions such as cancer and autoimmune disorders. The ability of the fluoro groups to enhance binding affinity has been particularly noted in these studies, underscoring their importance in drug design.

Furthermore, the material science applications of 2,6-Difluoro-3-(pyridazin-3-yl)aniline are being explored due to its unique electronic properties. The compound's ability to absorb and emit light makes it a candidate for use in organic electronics and optoelectronic devices. Research is ongoing to evaluate its potential in developing more efficient light-emitting diodes (LEDs) and photovoltaic cells.

The safety and environmental impact of 2,6-Difluoro-3-(pyridazin-3-yl)aniline have also been assessed as part of its overall evaluation. Studies have shown that the compound exhibits low toxicity when tested on various cell lines, indicating its potential for safe use in pharmaceutical applications. Additionally, efforts have been made to develop environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

In conclusion, 2,6-Difluoro-3-(pyridazin-3-yl)aniline (CAS No. 2137944-07-9) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features have led to promising results in drug development and innovative applications in electronics. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.